3,4-Diamino-5-nitrobenzoic acid

• Molecular Formula: C7H7N3O4
• Molecular Weight: 197.15 g/mol
• IUPAC Name: 3,4-diamino-5-nitrobenzoic acid
• InChI: InChI=1S/C7H7N3O4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2H,8-9H2,(H,11,12)
• InChI Key: SHWBYZSPXZURGH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)N)[N+](=O)[O-])C(=O)O

Description

3,4-Diamino-5-nitrobenzoic acid (CAS 619-05-6) is a benzoic acid derivative incorporating both electron-donating amino groups and an electron-withdrawing nitro group, making it a valuable multifunctional synthetic building block in organic and medicinal chemistry research . This compound, with a molecular formula of C7H7N3O4 and a molecular weight of 197.15 g/mol, is a solid at room temperature . Its structure, featuring adjacent amino groups (a 1,2-diaminobenzene pattern) and a carboxylic acid, allows it to serve as a precursor for synthesizing complex heterocyclic systems, dyes, and polymers . In pharmaceutical research, structurally related nitro- and amino-substituted benzoic acids are key intermediates. For instance, 3,4-Dihydroxy-5-nitrobenzaldehyde has been identified as a potent, mixed-type inhibitor of xanthine oxidase, suggesting potential research applications for analogous nitro-aromatics in enzyme inhibition studies . The presence of multiple functional groups enables various chemical modifications, such as diazotization, condensation, and cyclization reactions. Researchers can leverage this compound to develop novel compounds for applications ranging from materials science to drug discovery. The synthesis of such specialized nitrobenzoic acids often involves precise nitration procedures, as described in patents for similar compounds, to ensure high regioselectivity and yield . Handle with appropriate precautions. 3,4-Diamino-5-nitrobenzoic acid is intended for research purposes only in a laboratory setting and is not certified for human consumption or diagnostic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitutions

The following table compares 3,4-diamino-5-nitrobenzoic acid with key analogues, emphasizing substituent positions and functional group effects:

Compound Name	CAS#	Structural Features	Key Properties	Applications
3,4-Diamino-5-nitrobenzoic acid	-	-NH₂ (3,4), -NO₂ (5), -COOH (1)	High polarity due to multiple functional groups; moderate solubility in acetone	Inhibitor synthesis (tRNA synthetases)
4-Amino-3-nitrobenzoic acid	1588-83-6	-NH₂ (4), -NO₂ (3), -COOH (1)	Lower acidity (carboxylic acid pKa ~2.5); stable under ambient conditions	Dye intermediates, pharmaceutical synthesis
3,5-Diaminobenzoic acid	535-87-5	-NH₂ (3,5), -COOH (1)	Higher solubility in water; prone to oxidation	Polymer crosslinking, coordination chemistry
3,4-Dihydroxy-5-nitrobenzoic acid	84211-30-3	-OH (3,4), -NO₂ (5), -COOH (1)	Chelating properties; pH-sensitive fluorescence	Metal ion detection, organic synthesis

Key Observations:

Substituent Position Effects: The position of amino and nitro groups significantly impacts electronic properties. For example, 3,4-diamino-5-nitrobenzoic acid exhibits stronger hydrogen-bonding capacity compared to 4-amino-3-nitrobenzoic acid, influencing solubility and reactivity .

Functional Group Interplay: Replacing amino groups with hydroxyls (as in 3,4-dihydroxy-5-nitrobenzoic acid) reduces basicity but enhances metal chelation capabilities .

Physicochemical Properties

• Solubility: 3,4-Diamino-5-nitrobenzoic acid dissolves moderately in polar aprotic solvents (e.g., acetone), whereas 3,5-diaminobenzoic acid is highly water-soluble due to fewer electron-withdrawing groups .
• Stability: The nitro group in 3,4-diamino-5-nitrobenzoic acid increases thermal stability compared to non-nitro analogues like 3,5-diaminobenzoic acid, which degrades under oxidative conditions .

Q & A

Q. How can 3,4-Diamino-5-nitrobenzoic acid serve as a precursor for bioactive molecule synthesis?

• Methodology : Functionalize the amino groups via acylation (e.g., acetic anhydride) or alkylation (e.g., benzyl bromide) to create amide/imide derivatives. Screen for antimicrobial activity using microdilution assays (MIC against S. aureus, E. coli). Correlate structure-activity relationships (SAR) with Hammett σ constants of substituents .